(3Z)-laurenyne
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Overview
Description
(3Z)-laurenyne is a natural product found in Aplysia dactylomela and Laurencia with data available.
Scientific Research Applications
Chemical Composition and Synthesis
(3Z)-laurenyne has been identified as a significant chemical constituent in various marine algae, including the Australian red alga Chondria armata. It's noteworthy for its structure and properties, contributing to the unique chemical profile of these marine organisms (Ola & Bowden, 2010). Additionally, extensive research has been conducted to achieve the total synthesis of this compound, highlighting its significance in the field of synthetic chemistry and the potential for creating bioactive compounds (Boeckman, Zhang, & Reeder, 2002).
Biological Activities
In the context of biological activities, this compound has been isolated alongside other novel compounds from marine species like Laurencia yonaguniensis. These compounds have exhibited various biological activities, including toxicity to brine shrimp and weak antibacterial activities, suggesting potential applications in bioactive compound research and pharmaceutical development (Takahashi et al., 2002).
Structural and Synthetic Importance
The significance of this compound extends to its role in the development of novel synthetic strategies and chemical analyses. It has been a target for studies aiming to perfect synthetic techniques and understand the intricate nature of marine-derived compounds, proving its importance as a model compound in synthetic organic chemistry (Kim et al., 2007).
Properties
Molecular Formula |
C15H19ClO |
---|---|
Molecular Weight |
250.76 g/mol |
IUPAC Name |
(2S,3S,5Z,8S)-3-chloro-2-[(Z)-pent-2-en-4-ynyl]-8-[(E)-prop-1-enyl]-3,4,7,8-tetrahydro-2H-oxocine |
InChI |
InChI=1S/C15H19ClO/c1-3-5-6-12-15-14(16)11-8-7-10-13(17-15)9-4-2/h1,4-9,13-15H,10-12H2,2H3/b6-5-,8-7-,9-4+/t13-,14+,15+/m1/s1 |
InChI Key |
RYCMNZMJYZRUAM-SNFZDAOBSA-N |
Isomeric SMILES |
C/C=C/[C@@H]1C/C=C\C[C@@H]([C@@H](O1)C/C=C\C#C)Cl |
Canonical SMILES |
CC=CC1CC=CCC(C(O1)CC=CC#C)Cl |
Synonyms |
(3Z)-laurenyne laurenyne |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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